alpha-(2-(2-(Diethylamino)ethoxy)-3,6-dimethoxyphenyl)-4-hydroxybenzenepropanol

• CAS No.: 88770-64-3
• Molecular Formula: C23H33NO5
• Molecular Weight: 403.5 g/mol
• IUPAC Name: 4-[3-[2-[2-(diethylamino)ethoxy]-3,6-dimethoxyphenyl]-3-hydroxypropyl]phenol
• InChI: InChI=1S/C23H33NO5/c1-5-24(6-2)15-16-29-23-21(28-4)14-13-20(27-3)22(23)19(26)12-9-17-7-10-18(25)11-8-17/h7-8,10-11,13-14,19,25-26H,5-6,9,12,15-16H2,1-4H3
• InChI Key: BUINUCNDQWMMGI-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC1=C(C=CC(=C1C(CCC2=CC=C(C=C2)O)O)OC)OC

Description

Alpha-(2-(2-(Diethylamino)ethoxy)-3,6-dimethoxyphenyl)-4-hydroxybenzenepropanol is a complex organic compound with a unique structure that includes both aromatic and aliphatic components

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of alpha-(2-(2-(Diethylamino)ethoxy)-3,6-dimethoxyphenyl)-4-hydroxybenzenepropanol typically involves multiple steps. One common method starts with the preparation of the intermediate 2-(2-(Diethylamino)ethoxy)ethanol. This intermediate is then reacted with other reagents to form the final compound. The reaction conditions often include the use of solvents like ethanol or methanol and catalysts to facilitate the reactions .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors and continuous flow processes to ensure high yield and purity. The use of automated systems for monitoring and controlling reaction parameters is crucial to maintain consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

Alpha-(2-(2-(Diethylamino)ethoxy)-3,6-dimethoxyphenyl)-4-hydroxybenzenepropanol can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents like sodium borohydride can be used to reduce certain functional groups within the compound.

Substitution: Nucleophilic substitution reactions can occur, especially at the aromatic ring, using reagents like halogens or alkyl groups

Common Reagents and Conditions

The reactions typically require specific conditions such as controlled temperature, pH, and the presence of catalysts. For example, oxidation reactions may require acidic or basic conditions depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

Alpha-(2-(2-(Diethylamino)ethoxy)-3,6-dimethoxyphenyl)-4-hydroxybenzenepropanol has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound can be used in studies related to enzyme interactions and cellular processes.

Industry: The compound is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of alpha-(2-(2-(Diethylamino)ethoxy)-3,6-dimethoxyphenyl)-4-hydroxybenzenepropanol involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins within biological systems. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and the biological context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to alpha-(2-(2-(Diethylamino)ethoxy)-3,6-dimethoxyphenyl)-4-hydroxybenzenepropanol include:

• 2-(2-(Diethylamino)ethoxy)ethanol
• 2-(2-(Dimethylamino)ethoxy)ethanol

Uniqueness

What sets this compound apart is its unique combination of functional groups and its ability to undergo a wide range of chemical reactions. This versatility makes it valuable in various research and industrial applications.